8-(1,3-Benzodioxol-5-yloxy)-7-(4-fluorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
8-(1,3-Benzodioxol-5-yloxy)-7-(4-fluorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
333414-50-9
VCID:
VC0471723
InChI:
InChI=1S/C21H17FN4O5/c1-24-18-17(19(27)25(2)21(24)28)26(10-12-3-5-13(22)6-4-12)20(23-18)31-14-7-8-15-16(9-14)30-11-29-15/h3-9H,10-11H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)OC3=CC4=C(C=C3)OCO4)CC5=CC=C(C=C5)F
Molecular Formula:
C21H17FN4O5
Molecular Weight:
424.4g/mol
8-(1,3-Benzodioxol-5-yloxy)-7-(4-fluorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 333414-50-9
Main Products
VCID: VC0471723
Molecular Formula: C21H17FN4O5
Molecular Weight: 424.4g/mol
| CAS No. | 333414-50-9 |
|---|---|
| Product Name | 8-(1,3-Benzodioxol-5-yloxy)-7-(4-fluorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C21H17FN4O5 |
| Molecular Weight | 424.4g/mol |
| IUPAC Name | 8-(1,3-benzodioxol-5-yloxy)-7-[(4-fluorophenyl)methyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H17FN4O5/c1-24-18-17(19(27)25(2)21(24)28)26(10-12-3-5-13(22)6-4-12)20(23-18)31-14-7-8-15-16(9-14)30-11-29-15/h3-9H,10-11H2,1-2H3 |
| Standard InChIKey | MHBUFZBYNOVUEZ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)OC3=CC4=C(C=C3)OCO4)CC5=CC=C(C=C5)F |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)OC3=CC4=C(C=C3)OCO4)CC5=CC=C(C=C5)F |
| PubChem Compound | 658931 |
| Last Modified | Nov 11 2021 |
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